Cas no 84100-12-9 (1,4-Heptadiene,5,6,6,7,7,7-hexafluoro-4-(trifluoromethyl)-)

1,4-Heptadiene,5,6,6,7,7,7-hexafluoro-4-(trifluoromethyl)- structure
84100-12-9 structure
Product Name:1,4-Heptadiene,5,6,6,7,7,7-hexafluoro-4-(trifluoromethyl)-
CAS No:84100-12-9
MF:C8H5F9
MW:272.110934019089
CID:721978
PubChem ID:3019663
Update Time:2025-04-19

1,4-Heptadiene,5,6,6,7,7,7-hexafluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Heptadiene,5,6,6,7,7,7-hexafluoro-4-(trifluoromethyl)-
    • 5,6,6,7,7,7-hexafluoro-4-(trifluoromethyl)hepta-1,4-diene
    • DTXSID10880996
    • 5,6,6,7,7,7-Hexafluoro-4-(trifluoromethyl)-1,4-heptadiene
    • 2-(2-Propenyl)perfluoro-2-pentene
    • 84100-12-9
    • NS00019260
    • Inchi: 1S/C8H5F9/c1-2-3-4(7(12,13)14)5(9)6(10,11)8(15,16)17/h2H,1,3H2
    • InChI Key: OMUNRUKWZBLGRN-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(=C(C(F)(F)F)CC=C)F)F

Computed Properties

  • Exact Mass: 272.024754
  • Monoisotopic Mass: 272.024754
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.373
  • Boiling Point: 119.4°C at 760 mmHg
  • Flash Point: 30.3°C
  • Refractive Index: 1.325
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